- Versatile and Highly Efficient trans-[Pd(NHC)Cl2(DMS/THT)] Precatalysts for C-N and C-C Coupling Reactions in Green SolventsEuropean Journal of Organic Chemistry, 2022, 2022(14),,
Cas no 94026-73-0 (2,4-Dimethyl-N-(4-methylphenyl)aniline)
94026-73-0 structure
2,4-Dimethyl-N-(4-methylphenyl)aniline
2,4-Dimethyl-N-(4-methylphenyl)aniline Properties
Names and Identifiers
-
- Benzenamine, 2,4-dimethyl-N-(4-methylphenyl)-
- 2,4,4'-Trimethyldiphenylamine
- N-p-Tolyl-2,4-xylidine
- 2,4-dimethyl-N-(4-methylphenyl)aniline
- LAQZTCAFWPQEQO-UHFFFAOYSA-N
- (2,4-dimethylphenyl)-p-tolylamine
- (2,4-dimethyl-phenyl)-(p-tolyl)-amine
- N-(4-Methylphenyl)-2,4-dimethylaniline
- 2,4-Dimethyl-N-(4-methylphenyl)benzenamine (ACI)
- 2,4-Xylidine, N-p-tolyl- (7CI)
- 2,4,4′-Trimethyldiphenylamine
- 94026-73-0
- SCHEMBL5667044
- AKOS037645281
- DB-213522
- 2,4-Dimethyl-N-(p-tolyl)aniline
- AS-59658
- D93077
- +Expand
-
- MFCD24552502
- LAQZTCAFWPQEQO-UHFFFAOYSA-N
- 1S/C15H17N/c1-11-4-7-14(8-5-11)16-15-9-6-12(2)10-13(15)3/h4-10,16H,1-3H3
- C1C(NC2C(C)=CC(C)=CC=2)=CC=C(C)C=1
Computed Properties
- 211.136099547g/mol
- 1
- 1
- 2
- 211.136099547g/mol
- 16
- 206
- 0
- 0
- 0
- 0
- 0
- 1
- 4.6
- 12
Experimental Properties
- Insuluble (9.9E-3 g/L) (25 ºC),
- 1.034±0.06 g/cm3 (20 ºC 760 Torr),
2,4-Dimethyl-N-(4-methylphenyl)aniline Price
2,4-Dimethyl-N-(4-methylphenyl)aniline Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: 2768611-26-1 Solvents: 2-Methyltetrahydrofuran ; 12 h, 80 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: (SP-4-2)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-yliden… Solvents: Dichloromethane , Toluene ; 24 h, 130 °C
Reference
- Synthesis of N-heterocyclic carbene-Pd(II) complexes and their catalytic activity in the Buchwald-Hartwig amination of aryl chloridesTetrahedron, 2017, 73(52), 7308-7314,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Palladium diacetate , Bis(1,1-dimethylethyl)phosphinyl Solvents: Dimethylformamide ; 12 h, reflux
Reference
- Electrophotographic photosensitive member, process cartridge and electrophotographic apparatus, European Patent Organization, , ,
Synthetic Circuit 4
Reaction Conditions
Reference
- Synthesis of Sterically Congested Triarylamines by Palladium-Catalyzed AminationEuropean Journal of Organic Chemistry, 2014, 2014(7), 1391-1394,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Disodium tetrachloropalladate , Phosphine, bis(1-methylethyl)(1,2,3-trimethyl-1H-inden-1-yl)-, tetrafluoroborate… Solvents: Toluene ; 15 h, 120 °C
Reference
- 1-Indenyldialkylphosphines and Cyclopentadienyldialkylphosphines as Ligands for High-Activity Palladium-Catalyzed Cross-Coupling Reactions with Aryl ChloridesOrganometallics, 2007, 26(10), 2758-2767,
Synthetic Circuit 6
Reaction Conditions
Reference
- Copper-catalyzed N-arylation of amines with hypervalent iodonium saltsSynlett, 2000, (7), 1022-1024,
Synthetic Circuit 7
Reaction Conditions
Reference
- Preparation of diarylamines from N-(cyclohexylidene or cyclohexyl)anilines, Japan, , ,
Synthetic Circuit 8
Synthetic Circuit 9
Reaction Conditions
Reference
- Manufacture of ring-substituted diphenylamines, Japan, , ,
Synthetic Circuit 10
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: m-Xylene
Reference
- Aliphatic C-H, N-insertion versus aromatic N-substitution in the reaction of arylnitrenium-boron trifluoride complexes with methylated benzenesTetrahedron Letters, 1987, 28(9), 961-4,
2,4-Dimethyl-N-(4-methylphenyl)aniline Raw materials
2,4-Dimethyl-N-(4-methylphenyl)aniline Preparation Products
2,4-Dimethyl-N-(4-methylphenyl)aniline Suppliers
jiaozuo yaxin chemical indlstey Co., Ltd
Audited Supplier
(CAS:94026-73-0)
HUO XIAN SHENG
13393895309
sales@yaxinchemical.com
2,4-Dimethyl-N-(4-methylphenyl)aniline Related Literature
-
Mengmeng Xing,Qian Sun,Chun Zeng,Huize Wang,Dan Zhao,Ning Zhang,Sanguo Hong RSC Adv., 2017,7, 18830-18837
-
Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
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Issei Otsuka,Yoko Sakai,Cyrille Rochas,Sami Halila,Sébastien Fort,Ahmad Bsiesy,Thierry Baron,Redouane Borsali Nanoscale, 2013,5, 2637-2641
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Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
-
7. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
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P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
-
10. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
94026-73-0 (2,4-Dimethyl-N-(4-methylphenyl)aniline) Related Products
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